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Compound of Interest

Compound Name: WAY-213613 hydrochloride

Cat. No.: B8087008

For Researchers, Scientists, and Drug Development Professionals

Introduction

WAY-213613 hydrochloride is a potent and selective, non-substrate inhibitor of the human
Excitatory Amino Acid Transporter 2 (EAAT2), also known as Glutamate Transporter 1 (GLT-1).
[1][2][3] It demonstrates significant selectivity for EAAT2 over other EAAT subtypes such as
EAAT1 and EAAT3.[2][4] The primary mechanism of action involves the inhibition of glutamate
reuptake from the synaptic cleft, leading to an increase in extracellular glutamate
concentrations.[3] This makes WAY-213613 a critical pharmacological tool for studying
glutamate homeostasis, neurotoxicity, and the role of EAAT2 in various neurological disorders.

[3]5]

Physicochemical Properties and Solubility Data

Proper preparation of a stock solution is the first critical step for obtaining reliable and
reproducible experimental results. The following table summarizes the key physicochemical
properties of WAY-213613 hydrochloride.
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Property Value Source(s)

N-[4-(2-Bromo-4,5-
Chemical Name difluorophenoxy)phenyl]-L- [4]

asparagine hydrochloride

Molecular Formula C16H14BrCIF2N204 [1]
Molecular Weight 451.65 g/mol [1]
Appearance White to off-white solid powder  [3]
Purity >98% [2]
Solubility (DMSO) =100 mg/mL [6]
Solubility (Water) < 0.1 mg/mL (insoluble) [5]
ICso for human EAAT?2 ~85nM [1][5]16]

Experimental Protocols

Materials and Equipment
e WAY-213613 hydrochloride powder

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Optional: Sonicator

Safety Precautions

o WAY-213613 hydrochloride is for research use only and not for human or veterinary use.[1]

[3]
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o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of WAY-213613
hydrochloride in DMSO.

A. Calculation of Required Mass and Volume:
To prepare a stock solution of a specific concentration, use the following formula:
Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
o Example Calculation for 1 mL of a 10 mM stock solution:
o Mass (mg) =10 mM x 1 mL x 451.65 g/mol
o Mass (mg) = 4.5165 mg

Therefore, you will need to weigh 4.52 mg of WAY-213613 hydrochloride and dissolve itin 1
mL of DMSO to create a 10 mM stock solution.

B. Step-by-Step Preparation:

» Weighing: Carefully weigh out the calculated amount (e.g., 4.52 mg) of WAY-213613
hydrochloride powder using a calibrated analytical balance.

e Solubilization: Add the weighed powder to a sterile vial. Using a calibrated micropipette, add
the calculated volume (e.g., 1 mL) of high-quality DMSO. It is crucial to use anhydrous or
newly opened DMSO, as hygroscopic DMSO can significantly impact solubility.[6]

» Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely
dissolved. If precipitation or phase separation occurs, gentle warming or sonication can be
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used to aid dissolution.[5] Visually inspect the solution to ensure it is clear and free of
particulates.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[5]

Storage and Stability

Proper storage is essential to maintain the stability and activity of the stock solution.
e Short-term storage: Store aliquots at -20°C for up to one month.[5][6]

e Long-term storage: For storage longer than one month, store aliquots at -80°C for up to six
months.[5][6]

o Handling: When ready to use, thaw a single aliquot at room temperature. Avoid repeated
freeze-thaw cycles. Keep the solution sealed and protected from moisture.[5]

Visualizations

The following diagrams illustrate the experimental workflow and the molecular mechanism of
WAY-213613.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/way-213613-hydrochloride.html
https://www.medchemexpress.com/way-213613-hydrochloride.html
https://www.medchemexpress.com/way-213613-hydrochloride.html
https://www.medchemexpress.com/way-213613.html
https://www.medchemexpress.com/way-213613-hydrochloride.html
https://www.medchemexpress.com/way-213613.html
https://www.medchemexpress.com/way-213613-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Caption: Workflow for preparing WAY-213613 hydrochloride stock solution.
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Mechanism of WAY-213613 Action

Synaptic

Glutamate WAY-213613 HCI

Increased Extracellular EAAT2 (GLT-1)
Glutamate Concentration Transporter

Postsynaptic
Neuron

Click to download full resolution via product page

Caption: Inhibition of EAAT2-mediated glutamate reuptake by WAY-213613.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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